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Compound of Interest

Compound Name: 1,1-Dimethylguanidine sulfate

Cat. No.: B1143327

Application Notes and Protocols for 1,1-
Dimethylguanidine Sulfate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe laboratory handling of 1,1-
Dimethylguanidine sulfate. Adherence to these protocols is crucial to ensure personnel safety
and maintain experimental integrity.

Chemical and Physical Properties

1,1-Dimethylguanidine sulfate is a guanidine derivative that presents as a white to almost
white crystalline powder.[1][2] It is hygroscopic and should be stored accordingly.[1][2]
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Property Value Reference
CAS Number 598-65-2 [3]
Molecular Formula [(CH3)2NC(NH2)=NH]z - H2SOa4
Molecular Weight 272.33 g/mol
White to off-white crystalline
Appearance [1][4]
powder
Melting Point 300 °C (decomposes) [5][6]

Room Temperature, in a cool,
Storage Temperature ]
dry place under inert gas

[1]141[7]

Hazard Identification and Safety Precautions

1,1-Dimethylguanidine sulfate is classified as a hazardous substance. The primary hazards

are skin irritation, serious eye irritation, and potential respiratory irritation.[2][3][4][6]

Hazard Statement GHS Classification

Precautionary Code

H315: Causes skin irritation Skin Irritation (Category 2)

P264, P280, P302+P352

H319: Causes serious eye o
o Eye Irritation (Category 2A)
irritation

P280, P305+P351+P338

] Specific Target Organ Toxicity -
H335: May cause respiratory )
o Single Exposure (Category 3),
irritation )
Respiratory System

P261, P271

Signal Word: Warning[3][4][6]

Personal Protective Equipment (PPE): To mitigate exposure risks, the following personal

protective equipment must be worn when handling 1,1-Dimethylguanidine sulfate:

o Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH approved

eye protection.[3]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemicalbook.com/msds/1-1-dimethylguanidine-sulfate.pdf
https://www.spectrumchemical.com/cas/598-65-2
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6260417.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6260417.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/276669
https://www.spectrumchemical.com/cas/598-65-2
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6260417.htm
https://www.chemscene.com/1186-46-5.html
https://www.benchchem.com/product/b1143327?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC408350100&productDescription=N+N-DIMETHYLGUANIDINE+SU+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-1-dimethylguanidine-sulfate.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6260417.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/276669
https://www.chemicalbook.com/msds/1-1-dimethylguanidine-sulfate.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6260417.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/276669
https://www.benchchem.com/product/b1143327?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-1-dimethylguanidine-sulfate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[3]
Proper glove removal technique must be followed to avoid skin contact.[3]

» Respiratory Protection: In case of insufficient ventilation or dust formation, a NIOSH-
approved N95 dust mask is required.[6]

o Body Protection: A laboratory coat or other protective clothing should be worn.

Experimental Protocols: Safe Handling Workflow

The following workflow outlines the necessary steps for the safe handling of 1,1-
Dimethylguanidine sulfate in a laboratory setting.
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Preparation Emergency Procedures

In case of skin contact: In case of eye contact: In case of inhalation:
Wash with soap and water Rinse with water for 15 minutes Move to fresh air

| Review Safety Data Sheet (SDS) |

\ 4

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Dust Mask)

'

Prepare a well-ventilated work area
(e.g., fume hood)

Seek medical attention

Proceed to handling

Handlin;
\ 4 g

| Carefully weigh the required amount

' '

| Avoid generating dust

| Keep container tightly closed when not in use

fter use After ise

Cleanup and Disposal
Y b L Y

| Clean work surfaces thoroughly |

.

| Dispose of contaminated waste in a sealed container

'

| Follow institutional and local regulations for chemical waste disposal |

Click to download full resolution via product page

Safe handling workflow for 1,1-Dimethylguanidine sulfate.
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First-Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route First-Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, provide artificial respiration and consult

a physician.[3]

) Immediately wash the affected area with soap
Skin Contact -
and plenty of water. Consult a physician.[3]

Rinse thoroughly with plenty of water for at least
15 minutes, including under the eyelids.
Eye Contact Remove contact lenses if present and easy to

do so. Continue rinsing and consult a physician.

[3]

If swallowed, seek immediate medical attention.

[2]

Ingestion

Accidental Release Measures

In the event of a spill, follow these procedures:
» Evacuate: Evacuate personnel from the immediate area.
¢ Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[3]

o Cleanup:
o Wear appropriate personal protective equipment (see Section 2).

o Avoid creating dust.[3]
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o Sweep or shovel the spilled material into a suitable, closed container for disposal.[3]

o Decontamination: Clean the spill area thoroughly.

Storage and Disposal

e Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3] The
substance is hygroscopic and should be protected from moisture.[1][2]

o Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Contaminated packaging should be disposed of in the same
manner as the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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